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Compound of Interest

Compound Name: Cupric hydroxide

Cat. No.: B079786

An In-depth Technical Guide to the Solubility of Cupric Hydroxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of cupric hydroxide, Cu(OH)z,
in a variety of solvents. Understanding the solubility characteristics of this compound is critical
for its application in fields ranging from organic synthesis and catalyst development to the
formulation of fungicides and specialty chemicals. This document details its solubility in
agueous and organic systems, presents quantitative data in a structured format, and provides
detailed experimental protocols for solubility determination.

Solubility Profile of Cupric Hydroxide

Cupric hydroxide is a pale blue or bluish-green solid. Its solubility is highly dependent on the
nature of the solvent, primarily due to its chemical reactivity. While it is a strong base, its low
solubility in water makes this property difficult to observe directly[1].

Aqueous Solubility (Water)

Cupric hydroxide is sparingly soluble in water[2]. Its dissolution in water is an equilibrium
process, and its low solubility is quantified by the solubility product constant (Ksp).

Cu(OH)2z(s) = Cuz*(aq) + 20H~(aq)
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The Ksp is the product of the equilibrium concentrations of the dissociated ions. Various
sources report slightly different Ksp values, which can be influenced by the crystalline form of
the Cu(OH)z and experimental conditions.

Aqueous Solubility (Acids)

Cupric hydroxide readily dissolves in acids through a neutralization reaction to form a soluble
copper(ll) salt and water[3][4][5]. This is not a simple dissolution but a chemical transformation.

e Reaction with Sulfuric Acid: Cu(OH)z(s) + H2SOa4(aq) — CuSOa(aq) + 2H20(1)[6][7]
o Reaction with Nitric Acid: Cu(OH)z(s) + 2HNOs(aq) —» Cu(NOs)z(aq) + 2H20(1)[7]

e Reaction with Hydrochloric Acid: Cu(OH)2(s) + 2HCI(aq) — CuClz(aq) + 2H20(l)

Aqueous Solubility (Bases and Complexing Agents)

The solubility of cupric hydroxide in basic or complexing solutions is governed by the
formation of stable, soluble complex ions.

e Ammonia Solutions: Cu(OH)2 dissolves in aqueous ammonia to form the deep blue, soluble
tetraamminecopper(ll) complex ion, [Cu(NHs)4]2*[1][3][8][9]. This solution is known as
Schweizer's reagent and is capable of dissolving cellulose[1][8][10]. The formation of this
stable complex shifts the solubility equilibrium, causing the solid to dissolve[11]. Cu(OH)z(s)
+ 4NHs(aq) — [Cu(NHs)4]?*(aq) + 20H~(aq)[6]

o Concentrated Alkali Hydroxides: Cupric hydroxide exhibits amphoteric behavior, dissolving
slightly in concentrated alkali solutions (like sodium hydroxide) to form the soluble, blue
tetrahydroxocuprate(ll) ion, [Cu(OH)4]2~[1][8][12]. The precipitate does not dissolve in dilute
NaOH solutions[9]. Cu(OH)z(s) + 2NaOH(conc. aq) — Naz--INVALID-LINK--[6]

Organic Solvents

Cupric hydroxide is generally considered insoluble in organic solvents such as ethanol and
acetone[3][4][8][10]. While some pesticide databases report extremely low, trace-level solubility
in solvents like heptane, for most practical laboratory and industrial purposes, it is treated as
insoluble[13][14].
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Quantitative Solubility Data

The following tables summarize the quantitative solubility data for cupric hydroxide under
various conditions.

Table 1: Solubility Product (Ksp) and Calculated Molar Solubility of Cu(OH)z in Water at 25°C

Parameter Value Reference
Solubility Product (Ksp) 2.2x10720 [1]
4.8 x 1020 [15]
1.6 x 10720 [16]
Molar Solubility (Calculated
1.76 x 107 mol/L [17]
from Ksp = 2.2 x 10729)
Solubility in g/L (Calculated
1.71 x 1075 g/L [17]

from Molar Solubility)

Note: Molar solubility (S) is calculated using the formula Ksp = 4S3.

Table 2: Experimentally Determined Solubility of Cu(OH)z in Various Solvents

Solvent Temperature (°C) Solubility Reference
Water 18 0.000673g/100g [18]
Water Room Temperature ~3 x 107® mol/L [19]
Heptane 20 0.016 mg/L [13][14]
Unspecified Organic

20 0.007 mg/L [13][14]
Solvent
Sodium Hydroxide )

~22 ~0.088 equiv/dm3 [20]
(5.1 M)
Sodium Hydroxide )

~22 ~0.181 equiv/dm3 [20]

(7.1 M)
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Experimental Protocols

The following are detailed methodologies for determining the solubility of cupric hydroxide.

Protocol 1: Gravimetric Determination of Solubility

This method is suitable for determining solubility in a solvent where Cu(OH):z is sparingly
soluble and the solvent is volatile.

Objective: To determine the mass of Cu(OH)2 dissolved in a specific volume of solvent.

Materials:

Cupric hydroxide, solid

e Selected solvent (e.g., water)

 Stir plate and magnetic stir bar

o Conical flask with stopper

« Filtration apparatus (e.g., vacuum filtration with Buchner funnel or syringe filter)
e Pre-weighed evaporation dish or flask

e Drying oven or vacuum oven

e Analytical balance

Procedure:

e Add an excess amount of solid cupric hydroxide to a known volume of the solvent in a
conical flask. An excess is necessary to ensure a saturated solution is formed.

o Seal the flask and stir the mixture vigorously using a magnetic stirrer for an extended period
(e.g., 24-48 hours) at a constant temperature to ensure equilibrium is reached.

 After stirring, allow the mixture to stand undisturbed for several hours to let the excess solid
settle.
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Carefully filter the supernatant to remove all undissolved solid. A fine porosity filter (e.g., 0.22
pum) is recommended to prevent colloidal particles from passing through.

Accurately measure a specific volume of the clear, saturated filtrate and transfer it to a pre-
weighed evaporation dish.

Gently evaporate the solvent from the dish. For water, this can be done on a hot plate at a
low temperature or in a drying oven set below 80°C to prevent decomposition of Cu(OH)z to
CuOI1]. For organic solvents, evaporation should be performed in a fume hood. A vacuum
oven can be used to ensure complete removal of the solvent at a lower temperature.

Once the solvent is completely removed, cool the dish in a desiccator and weigh it on an
analytical balance.

The difference between the final mass and the initial mass of the dish is the mass of the
dissolved cupric hydroxide.

Calculate the solubility in g/L or other appropriate units[15].

Protocol 2: Titrimetric Determination of the Solubility
Product (Ksp)

This method determines the hydroxide ion concentration in a saturated aqueous solution of

Cu(OH)z, from which the Ksp can be calculated.

Objective: To calculate the Ksp of Cu(OH)2 by titrating the OH~ ions in a saturated solution.

Materials:

Cupric hydroxide, solid

Deionized water

Standardized dilute hydrochloric acid (HCI) solution (e.g., 0.001 M)

Phenolphthalein or other suitable pH indicator

Buret, pipettes, and Erlenmeyer flasks
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 Stir plate and magnetic stir bar
o Filtration apparatus
Procedure:

» Prepare a saturated solution of Cu(OH)z in deionized water as described in Protocol 1 (Steps
1-3).

o Carefully filter the solution to obtain a clear saturated solution free of any solid particles.

e Using a volumetric pipette, transfer a precise volume (e.g., 50.00 mL) of the saturated filtrate
into a clean Erlenmeyer flask.

e Add 2-3 drops of phenolphthalein indicator to the flask. The solution should be colorless or
very faintly pink.

¢ Fill a clean buret with the standardized HCI solution and record the initial volume.

« Titrate the Cu(OH)2 solution with the HCI, swirling the flask constantly, until the endpoint is
reached. The endpoint is the first appearance of a persistent color change (in this case, the
disappearance of the faint pink color)[21]. Record the final buret volume.

» Repeat the titration at least two more times with fresh aliquots of the saturated solution to
ensure precision.

Calculations:
e Calculate the volume of HCI added for each titration.

o Use the average volume of HCI and its known molarity to calculate the moles of H* added:
moles H* = M_HCI x V_HCI (in L).

e The reaction at the equivalence point is H* + OH~ - H20. Therefore, moles OH~ = moles
H*.

o Calculate the concentration of OH™ in the saturated solution: [OH~] = moles OH~ / V_filtrate
(in L).
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e From the dissolution equilibrium, Cu(OH)z(s) = Cu?*(aq) + 20H~(aq), the concentration of
Cu?* is half that of OH~: [Cu2*] = 0.5 x [OH"].

 Calculate the solubility product constant: Ksp = [Cu?*][OH~].

Visualization of Solubility Assessment Workflow

The following diagram illustrates a logical workflow for determining the solubility characteristics

of cupric hydroxide in different solvent classes.
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A logical workflow for assessing cupric hydroxide solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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